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Compound of Interest

Compound Name: Antimony hydroxide

Cat. No.: B1258205

In the pursuit of enhanced fire safety for polymeric materials, researchers and drug
development professionals are constantly seeking effective flame retardant solutions. Among
the myriad of options, antimony-based compounds and zinc borate have emerged as
prominent choices. This guide provides an objective comparison of the performance of
antimony hydroxide and zinc borate, supported by experimental data, to aid in the selection
of the most suitable flame retardant for specific applications.

Executive Summary

Antimony trioxide, the active form of antimony hydroxide in flame retardancy, has long been a
benchmark due to its synergistic effects with halogenated compounds. It primarily acts in the
gas phase by scavenging flame-propagating radicals. However, growing environmental and
health concerns have spurred the search for alternatives. Zinc borate has gained significant
traction as a multifunctional flame retardant. It operates through both condensed and gas-
phase mechanisms, offering benefits such as smoke suppression and char promotion, and is
considered a more environmentally friendly option. This guide delves into their mechanisms of
action, presents a comparative analysis of their performance based on experimental data, and
provides detailed experimental protocols for key flammability tests.

Mechanism of Action

Antimony Trioxide (from Antimony Hydroxide)
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Antimony trioxide's flame retardant properties are most effective when used in conjunction with
halogenated compounds.[1][2] Its mechanism is predominantly a gas-phase process.[1][2]

o Reaction with Halogenated Species: Upon heating, the halogenated compound in the
polymer decomposes to release hydrogen halides (HX). Antimony trioxide reacts with HX to
form antimony trihalides (SbXs) or antimony oxyhalides (SbOX).[2]

o Radical Trapping: These volatile antimony species enter the flame and act as radical
scavengers, interrupting the combustion chain reaction. They terminate the high-energy He
and OHe radicals that are essential for flame propagation.[2][3]

o Oxygen Displacement: The formation of antimony trihalides and water vapor helps to dilute
the flammable gases and displace oxygen from the combustion zone.[2]

Zinc Borate

Zinc borate is a versatile flame retardant that functions in both the condensed and gas phases.

[415](6]

o Endothermic Decomposition: When heated, hydrated zinc borate releases water molecules
in an endothermic process, which cools the polymer surface and slows down thermal
decomposition.[4][6][7]

o Formation of a Protective Layer: The released water vapor dilutes flammable gases.[4][7]
Subsequently, zinc borate forms a glassy layer of boric oxide and zinc oxide on the polymer
surface.[4][6] This layer acts as a physical barrier, insulating the underlying material from
heat and oxygen.[4][6]

» Char Promotion: Zinc borate promotes the formation of a stable carbonaceous char, which
further insulates the polymer and reduces the release of flammable volatiles.[4][5]

» Smoke Suppression: By promoting char formation and inhibiting the release of volatile
organic compounds, zinc borate is an effective smoke suppressant.[4]

Performance Comparison: Experimental Data
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The following tables summarize quantitative data from various studies comparing the flame

retardant performance of antimony trioxide and zinc borate in different polymer systems.

Table 1: Limiting Oxygen Index (LOI) and UL 94 Classification

Flame

Polymer .
Retardant LOI (%) UL 94 Rating Reference

System
(phr)

Flexible PVC None 24.5 - [8]

Flexible PVC 4 phr Sb20s3 29.4 - [8]

) 3 phrzB + 20 26.25 (approx.

Flexible PVC _ - (8]
phr ATH 5% increase)

Halogenated PE ATO - V-0 9]
Partial

Halogenated PE replacement of - V-0 [9]
ATO with ZB
75% ATO

ABS replacement with - V-0 9]
ZB

PVC Cable 3-5 point
5-10 phr Sb203 ) - [10]

Compound increase

Table 2: Cone Calorimetry Data
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Peak Heat Total
Total Heat
Release Smoke
Polymer Flame Release
Rate Release Reference
System Retardant (THR)
(PHRR) (TSR)
(MJIm?)
(kWIm?) (m?/Im?)
Flexible PVC
] 4 phr Sb20s Base Base Base [11]
Film
Flexible PVC 2 phrzZB + 2 Reduced by Reduced by Reduced by 1]
Film phr Sh203 32.1% 27.5% 22.1%
Flexible PVC 2 phr SnO2 + Reduced by Reduced by Increased by 1]
Film 2 phr Sb20s3 27% 12.5% 16.5%

Experimental Protocols

1. Limiting Oxygen Index (LOI) - ASTM D2863

This test measures the minimum concentration of oxygen in an oxygen/nitrogen mixture that
will just support the flaming combustion of a material.

o Apparatus: A heat-resistant glass chimney containing a sample holder, gas mixing and
control system, and an igniter.

e Procedure:

o

A vertically oriented sample is placed in the chimney.

[¢]

A mixture of oxygen and nitrogen is flowed upwards through the chimney.

[¢]

The top of the sample is ignited.

[e]

The oxygen concentration is adjusted until the flame is just extinguished.

o

The LOI is the oxygen concentration at which the sample self-extinguishes within 3
minutes of ignition and has a flame travel of less than 50 mm.

2. UL 94 Vertical Burn Test
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This test assesses the flammability of plastic materials in response to a small open flame.
o Apparatus: A test chamber, a Bunsen burner, a sample holder, and a timer.

e Procedure:

[¢]

A rectangular test specimen is held vertically.

o A controlled flame is applied to the lower end of the specimen for 10 seconds and then
removed.

o The duration of flaming combustion after the first flame application is recorded.
o The flame is reapplied for another 10 seconds.

o The duration of flaming and glowing combustion after the second flame application is
recorded.

o Materials are classified as V-0, V-1, or V-2 based on the burning times, dripping behavior,
and ignition of a cotton indicator placed below the specimen.

3. Cone Calorimetry - ASTM E1354

This is one of the most effective methods for evaluating the fire performance of materials. It
measures heat release rate, smoke production, and mass loss rate.

o Apparatus: A conical radiant heater, a load cell, a smoke measurement system, and gas
analyzers.

e Procedure:

o A horizontally oriented sample is exposed to a controlled level of radiant heat from the
conical heater.

o An external igniter is used to ignite the flammable gases evolved from the sample.

o The heat release rate is determined by measuring the oxygen consumption during
combustion.
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o Smoke production is measured using a laser photometer system.

o The mass of the sample is continuously monitored to determine the mass loss rate.

Visualizing the Mechanisms

Flame Retardant Mechanism of Antimony Trioxide
Caption: Gas-phase radical scavenging mechanism of antimony trioxide.
Flame Retardant Mechanism of Zinc Borate

Caption: Condensed and gas-phase mechanisms of zinc borate.

Conclusion

The choice between antimony hydroxide and zinc borate as a flame retardant depends on
the specific requirements of the application, including the polymer type, desired fire safety
standards, and environmental considerations.

» Antimony trioxide, in synergy with halogens, provides excellent flame retardancy, primarily
through gas-phase inhibition. It is a well-established and effective option, particularly where
high flame retardant efficiency is paramount.

e Zinc borate offers a multifunctional approach to flame retardancy, acting in both the
condensed and gas phases. Its ability to promote char formation and suppress smoke
makes it a valuable alternative, especially in applications where smoke toxicity is a major
concern.[4] Furthermore, its more favorable environmental and health profile is a significant
advantage.[12]

In many formulations, a synergistic combination of both antimony trioxide and zinc borate can
be employed to optimize performance, balancing high flame retardancy with reduced smoke
emission and potentially lowering the overall cost and environmental impact.[13] Researchers
and developers are encouraged to conduct thorough testing based on the protocols outlined in
this guide to determine the optimal flame retardant system for their specific needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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